Cas no 14058-43-6 (Fruticosine)

Fruticosine structure
Fruticosine structure
Product Name:Fruticosine
CAS No:14058-43-6
MF:C22H24N2O4
MW:380.436965942383
CID:2657825
Update Time:2024-03-04

Fruticosine Chemical and Physical Properties

Names and Identifiers

    • (3aR,10bR)-2,3,4,5,11,12-Hexahydro-5β-hydroxy-14-oxo-6H,13aαH-3aα,5aα-ethano-4β,11β-methano-1H-indolizino[8,1-cd]carbazole-6-carboxylic acid methyl ester
    • Fruticosine
    • Inchi: 1S/C22H24N2O4/c1-28-19(27)24-14-6-3-2-5-12(14)22-13-11-23-10-4-7-20(18(22)23)8-9-21(22,24)17(26)15(20)16(13)25/h2-3,5-6,13,15,17-18,26H,4,7-11H2,1H3/t13-,15+,17-,18+,20-,21-,22+/m1/s1
    • InChI Key: UOVOJZZNYJYZNZ-NMTZWQNNSA-N
    • SMILES: O[C@@H]1[C@@H]2C([C@H]3CN4CCC[C@]52CC[C@@]21[C@]3(C1C=CC=CC=1N2C(=O)OC)[C@@H]45)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 801
  • Topological Polar Surface Area: 70.1
  • XLogP3: -0.422

Fruticosine Related Literature

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